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Compound of Interest

Compound Name: m-PEG7-alcohol

Cat. No.: B038520 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This technical document provides a comprehensive guide to the derivatization of methoxy-

poly(ethylene glycol)7-alcohol (m-PEG7-alcohol), a monodisperse polyethylene glycol (PEG)

derivative, into a variety of functional groups. The versatility of the terminal hydroxyl group

allows for its conversion into amines, carboxylic acids, aldehydes, and activated intermediates

such as tosylates and mesylates. These derivatives are crucial linkers and spacers in

bioconjugation, antibody-drug conjugate (ADC) development, and Proteolysis Targeting

Chimeras (PROTACs), where they enhance solubility, improve pharmacokinetics, and provide

a means for covalent attachment to biomolecules.[1][2][3]

The monodisperse nature of m-PEG7-alcohol, with its defined chain length of seven ethylene

glycol units, ensures batch-to-batch consistency, a critical factor in the development of

therapeutics and diagnostics.[4] This guide details robust synthetic methodologies, purification

strategies, and characterization data for the preparation of key m-PEG7 derivatives.

Key Derivatization Pathways
The terminal hydroxyl group of m-PEG7-alcohol is not directly reactive with many functional

groups found on biomolecules and thus requires chemical activation or conversion.[5][6] The

primary strategies for derivatization are outlined below.
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m-PEG7-Alcohol

Activation (Tosylation/Mesylation)

TsCl or MsCl, Base

Oxidation

DMP, PCC

Oxidation

Jones Reagent, TEMPO/NaOCl

m-PEG7-OTs / m-PEG7-OMs m-PEG7-Aldehyde m-PEG7-Carboxylic Acid

Nucleophilic Substitution

NaN3, NH3, etc.

Reductive Amination

R-NH2, NaBH3CN

Amide Coupling (e.g., NHS ester formation)

EDC, NHS

m-PEG7-Amine
m-PEG7-Azide

Other Nucleophiles
Peptide/Protein Conjugate Amine-containing Molecule Conjugate

Reaction Setup Reaction Workup

Dissolve m-PEG7-OH
in DCM Cool to 0°C Add Base (TEA) Add TsCl Stir at 0°C or RT Monitor by TLC Quench with Water Separate Layers Wash with Brine Dry & Concentrate m-PEG7-OTs Product
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m-PEG7-OH

Mesylation
(MsCl, TEA, DCM)

m-PEG7-OMs

Azidation
(NaN3, DMF)

m-PEG7-N3

Reduction
(Zn, NH4Cl, THF/H2O)

m-PEG7-NH2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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